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Compound of Interest

Compound Name: QM385

Cat. No.: B2607218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
QM385 is a potent and specific inhibitor of sepiapterin reductase (SPR), a key enzyme in the

tetrahydrobiopterin (BH4) synthesis pathway.[1][2] With a reported IC50 of 1.49 nM for SPR,

QM385 effectively blocks T-cell proliferation and demonstrates potential in studying

autoimmunity.[1][2] These application notes provide detailed protocols for the dissolution and

use of QM385 in various in vitro assays, ensuring reliable and reproducible results for

researchers in drug discovery and development.

Chemical Properties
Property Value Reference

Molecular Weight 409.37 g/mol --INVALID-LINK--

Formula C17H18F3N7O2 --INVALID-LINK--

CAS Number 2224531-29-8 --INVALID-LINK--

Appearance Solid Powder --INVALID-LINK--

Data Presentation: Solubility of QM385
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For optimal results in in vitro assays, proper dissolution of QM385 is critical. The following table

summarizes the solubility of QM385 in Dimethyl Sulfoxide (DMSO), a common solvent for in

vitro studies.

Solvent Concentration Notes Source

DMSO
125 mg/mL (305.35

mM)

Requires sonication.

Use of newly opened,

anhydrous DMSO is

recommended as the

compound is

hygroscopic.

MedchemExpress[1]

DMSO 10 mM

Standard stock

concentration for

many in vitro

applications.

Probechem[2]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration QM385
Stock Solution in DMSO
This protocol details the preparation of a 100 mM stock solution of QM385 in DMSO.

Materials:

QM385 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:
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Weighing: Accurately weigh the desired amount of QM385 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

40.94 mg of QM385.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube. For a 100 mM solution, add 1 mL of DMSO for every 40.94 mg of QM385.

Dissolution:

Vortex the tube vigorously for 1-2 minutes to initiate dissolution.

Place the tube in an ultrasonic bath for 10-15 minutes to ensure complete dissolution.[1]

The solution should be clear and free of any visible particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Protocol 2: General Protocol for In Vitro Cell-Based
Assays
This protocol provides a general workflow for utilizing the QM385 stock solution in a typical cell-

based assay, such as a T-cell proliferation assay.

Materials:

QM385 stock solution (e.g., 100 mM in DMSO)

Appropriate cell culture medium (e.g., RPMI-1640 for T-cells)

Cells of interest (e.g., human peripheral blood mononuclear cells - PBMCs)

Multi-well cell culture plates

Incubator (37°C, 5% CO2)

Assay-specific reagents (e.g., proliferation dye, cell viability reagent)

Procedure:
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Cell Seeding: Seed the cells in a multi-well plate at the desired density and allow them to

adhere or stabilize overnight in a 37°C, 5% CO2 incubator.

Preparation of Working Solutions:

Thaw an aliquot of the QM385 stock solution at room temperature.

Prepare a series of dilutions of the QM385 stock solution in fresh, pre-warmed cell culture

medium to achieve the desired final concentrations for the assay. It is crucial to maintain a

final DMSO concentration below 0.1% in the cell culture to avoid solvent-induced

cytotoxicity.

Treatment: Remove the old medium from the cell culture plate and add the medium

containing the various concentrations of QM385. Include a vehicle control (medium with the

same final concentration of DMSO as the highest QM385 concentration) and a negative

control (medium only).

Incubation: Incubate the cells with QM385 for the desired period, which will vary depending

on the specific assay and cell type.

Assay Readout: Following incubation, perform the assay according to the manufacturer's

instructions. This may involve measuring cell proliferation, viability, cytokine production, or

other relevant endpoints.

Mandatory Visualizations
Signaling Pathway of QM385 Action
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Caption: Mechanism of action of QM385 as a sepiapterin reductase inhibitor.

Experimental Workflow for QM385 In Vitro Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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